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Abstract

3,5-Difluorobenzophenone is a fluorinated aromatic ketone of interest in medicinal chemistry
and materials science. A comprehensive understanding of its solid-state properties, including
crystal structure and morphology, is crucial for its application in drug design and development,
as well as for controlling its physical properties in materials. However, a detailed
crystallographic study and morphological analysis of 3,5-Difluorobenzophenone is not
publicly available in the existing scientific literature. This guide synthesizes the current state of
knowledge on related compounds and outlines the necessary experimental protocols for a
thorough investigation of the target molecule.

Introduction

Benzophenone and its derivatives are fundamental scaffolds in organic chemistry, with
applications ranging from photoinitiators to pharmacophores. The introduction of fluorine atoms
onto the aromatic rings can significantly alter the molecule's electronic properties,
conformation, and intermolecular interactions, thereby influencing its crystal packing and
morphology. These solid-state characteristics are critical determinants of a compound's
solubility, dissolution rate, bioavailability, and stability. While crystallographic data for isomers
such as 4,4'-Difluorobenzophenone are available, a gap exists in the literature regarding the
specific crystal structure of 3,5-Difluorobenzophenone. This document aims to provide a
framework for the characterization of this compound.
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Physicochemical Properties

A summary of the known physicochemical properties of 3,5-Difluorobenzophenone is
presented in Table 1. These data are compiled from supplier safety data sheets and chemical

databases.
Property Value Reference
Molecular Formula Ci3HsF20 [1]
Molecular Weight 218.2 g/mol [1]
Melting Point 57-59 °C [1]
Boiling Point 117 °C at 5 torr [1]
Density 1.239 g/cm3 [1]
CAS Number 179113-89-4 [1]

Table 1: Physicochemical Properties of 3,5-Difluorobenzophenone.

Experimental Protocols for Crystal Structure and
Morphology Determination

To elucidate the crystal structure and morphology of 3,5-Difluorobenzophenone, a series of
established experimental procedures would be required. The following sections detail the
necessary methodologies.

Synthesis and Crystallization

The first step involves the synthesis of 3,5-Difluorobenzophenone, followed by the growth of
single crystals suitable for X-ray diffraction.

Synthesis Workflow:
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Synthesis

Friedel-Crafts Acylation Work-up and Purification

(Lewis Acid Catalyst, e.g., AICls) (e.g., Column Chromatography)

Click to download full resolution via product page
Caption: Workflow for the synthesis and crystallization of 3,5-Difluorobenzophenone.
Detailed Methodology:

» Synthesis: 3,5-Difluorobenzophenone can be synthesized via a Friedel-Crafts acylation
reaction between 3,5-difluorobenzoyl chloride and benzene, using a Lewis acid catalyst such
as aluminum chloride.

 Purification: The crude product would be purified using standard techniques like column
chromatography to achieve high purity.

» Crystallization: Single crystals suitable for X-ray diffraction can be grown from various
organic solvents. A screening of solvents and crystallization techniques (e.g., slow
evaporation, vapor diffusion, cooling) would be necessary to obtain high-quality crystals.

Single-Crystal X-ray Diffraction (SC-XRD)
SC-XRD is the definitive method for determining the crystal structure of a compound.

SC-XRD Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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